Cas no 84100-15-2 (Naphthol AS-E Acetate)

• Product name: Naphthol AS-E Acetate
• CAS No: 84100-15-2
• MF: C₁₉H₁₄NO₃Cl
• MW: 339.77236
• MDL: MFCD00042719
• CID: 726289
• PubChem ID: 4291037

Naphthol AS-E Acetate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide,3-(acetyloxy)-N-(4-chlorophenyl)-
• [3-[(4-chlorophenyl)carbamoyl]naphthalen-2-yl] acetate
• NAPHTHOL AS-E ACETATE HISTOCHEMICAL SUBSTRATE
• naphthol as-E-acetate
• NAPHTHOL AS-E ACETATE
• 66B2RBU5E4
• 3-(4-chlorophenylcarbamoyl)naphthalen-2-yl acetate
• 2-Naphthalenecarboxamide, 3-(acetyloxy)-N-(4-chlorophenyl)-
• 2-Naphthanilide, 4'-chloro-3-hydroxy-, acetate
• FT-0641940
• [3-[(4-chlorophenyl)carbamoyl]naphthalen-2-yl] ethanoate
• AS-57630
• 3-(Acetyloxy)-N-(4-chlorophenyl)-2-naphthalenecarboxamide
• AKOS037645145
• 3-[(4-chlorophenyl)carbamoyl]naphthalen-2-yl acetate
• Naphthol-AS-E-acetat
• 2-[N-(p-Chlorophenyl)carbamoyl]-3-naphthyl acetate
• A840715
• ZINC00403530
• EINECS 282-097-1
• NS00038402
• D95979
• 3-((4-Chlorophenyl)carbamoyl)naphthalen-2-yl acetate
• acetic acid [3-[(4-chloroanilino)-oxomethyl]-2-naphthalenyl] ester
• 2-(N-(p-Chlorophenyl)carbamoyl)-3-naphthyl acetate
• DTXSID70232972
• MFCD00042719
• 84100-15-2
• INHDDLDQONYNHO-UHFFFAOYSA-N
• Naphthol AS-E Acetate

• MDL： MFCD00042719
• Inchi： InChI=1S/C19H14ClNO3/c1-12(22)24-18-11-14-5-3-2-4-13(14)10-17(18)19(23)21-16-8-6-15(20)7-9-16/h2-11H,1H3,(H,21,23)
• InChI Key： INHDDLDQONYNHO-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=C(C=C2C=CC=CC2=C1)C(=O)NC3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 339.06600
• Monoisotopic Mass: 339.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Color/Form: Yellowish brown powder
• Density: 1.355
• Boiling Point: 582.2 °C at 760 mmHg
• Flash Point: 305.9 °C
• Refractive Index: 1.677
• PSA: 55.40000
• LogP: 4.74380

Naphthol AS-E Acetate Security Information

• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S16; S26; S36/37/39; S45
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Risk Phrases：R11
• Storage Condition：2-8°C

Additional information on Naphthol AS-E Acetate

Naphthol AS-E Acetate (CAS No. 84100-15-2): An Overview of Its Properties, Applications, and Recent Research

Naphthol AS-E Acetate (CAS No. 84100-15-2) is a versatile compound with significant applications in various fields, particularly in the chemical and pharmaceutical industries. This compound is a derivative of naphthol, which is known for its unique chemical structure and properties. In this comprehensive overview, we will delve into the chemical characteristics, applications, and recent research advancements of Naphthol AS-E Acetate.

Chemical Structure and Properties

Naphthol AS-E Acetate is a white to off-white crystalline powder with the molecular formula C₁₆H₁₄O₅. It has a molecular weight of approximately 294.28 g/mol. The compound is derived from naphthol through an acetylation process, which introduces an acetate group to the molecule. This modification enhances its solubility in organic solvents and improves its stability under various conditions.

The chemical structure of Naphthol AS-E Acetate consists of a naphthalene ring system with hydroxyl and acetate groups attached. The presence of these functional groups imparts specific chemical properties to the compound, such as acidity, reactivity, and solubility. These properties make it suitable for a wide range of applications in organic synthesis, dye manufacturing, and pharmaceutical research.

Applications in Industry

Naphthol AS-E Acetate finds extensive use in the dye and pigment industry due to its ability to form stable complexes with metal ions. It is commonly used as an intermediate in the synthesis of azo dyes, which are widely employed in textile dyeing and printing processes. The compound's reactivity with diazonium salts allows for the formation of bright and stable colorants, making it an essential component in the production of high-quality dyes.

In addition to its role in dye synthesis, Naphthol AS-E Acetate is also utilized in the formulation of pigments for paints, coatings, and plastics. Its ability to enhance color intensity and stability makes it a valuable additive in these applications. The compound's compatibility with various organic solvents ensures that it can be easily incorporated into different formulations without compromising performance.

Pharmaceutical Applications

Naphthol AS-E Acetate has gained attention in the pharmaceutical industry due to its potential as a drug intermediate. Recent studies have explored its use in the synthesis of active pharmaceutical ingredients (APIs) for various therapeutic applications. The compound's reactivity and structural flexibility make it an attractive starting material for the development of new drugs.

One notable application is in the synthesis of anti-inflammatory agents. Researchers have investigated the use of Naphthol AS-E Acetate as a precursor for developing novel non-steroidal anti-inflammatory drugs (NSAIDs). These compounds have shown promising results in preclinical studies, demonstrating potent anti-inflammatory activity with reduced side effects compared to existing NSAIDs.

Beyond anti-inflammatory agents, Naphthol AS-E Acetate has also been explored for its potential in cancer research. Studies have suggested that derivatives of this compound may exhibit cytotoxic activity against certain cancer cell lines. While more research is needed to fully understand its mechanisms and therapeutic potential, these findings open up new avenues for drug discovery and development.

Recent Research Advancements

The scientific community continues to uncover new insights into the properties and applications of Naphthol AS-E Acetate. Recent research has focused on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry principles are increasingly being applied to develop more sustainable methods for producing this compound.

A study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method for Naphthol AS-E Acetate, which significantly reduces reaction time and waste generation. This approach not only enhances efficiency but also aligns with the growing demand for environmentally friendly manufacturing processes.

In another study, researchers at a leading pharmaceutical institute investigated the use of Naphthol AS-E Acetate as a scaffold for developing new antiviral agents. The team synthesized several derivatives and evaluated their antiviral activity against common viruses such as influenza and herpes simplex virus (HSV). Preliminary results indicated that some derivatives exhibited potent antiviral activity, suggesting potential therapeutic applications.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including Naphthol AS-E Acetate. While this compound is generally considered safe when used under controlled conditions, proper handling procedures should be followed to minimize risks. Users should wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

In terms of environmental impact, efforts are being made to develop more sustainable production methods that reduce waste generation and minimize environmental footprint. Regulatory bodies such as the Environmental Protection Agency (EPA) provide guidelines for safe handling and disposal of chemicals like Naphthol AS-E Acetate strong>.

Conclusion

Naphthol AS-E Acetate strong> (CAS No. 84100-15-2) is a versatile compound with diverse applications in industries such as dye manufacturing, pigments, and pharmaceuticals. Its unique chemical structure and properties make it an essential component in various synthetic processes. Recent research advancements have further expanded its potential uses, particularly in drug discovery and development.

Ongoing studies continue to explore new synthetic methods and applications for this compound, highlighting its significance in both industrial and scientific contexts. As research progresses, it is likely that we will see even more innovative uses forNaphthol AS-E Acetate strong>, contributing to advancements in multiple fields. p > article > < /response >